Tert-butyl thiophene-3-carboxylate

• IUPAC Name: tert-butyl thiophene-3-carboxylate
• InChI: InChI=1S/C9H12O2S/c1-9(2,3)11-8(10)7-4-5-12-6-7/h4-6H,1-3H3
• InChI Key: YPPDPANYMIUZJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CSC=C1
• Molecular Formula: C9H12O2S
• DSSTOX Substance ID: DTXSID10654957
• Molecular Weight: 184.26 g/mol
• CAS No.: 125294-45-3

Description

Tert-butyl thiophene-3-carboxylate is a chemical compound with the molecular formula C9H12O2S. It is used in the field of specialty chemicals.

Synthesis Analysis

The synthesis of thiophene derivatives, such as this compound, has been a topic of research. A Pd-catalytic method has been developed for the preparation of 3-hydroxythieno. This method can be widely utilized as the chemical building block for modular assembly of structurally diverse 3-substituted thieno.

Molecular Structure Analysis

The molecular structure of this compound involves a thiophene ring, which is a five-membered ring with one sulfur atom. The thiophene ring is substituted at the 3-position with a carboxylate group.

Chemical Reactions Analysis

Thiophene-based conjugated molecules, like this compound, have played an indispensable role in the development of organic optoelectronics. They have been widely used in the development of donor and acceptor materials in organic solar cells.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 184.26.

Scientific Research Applications

Transformations and Metalation

The study by Gol'dfarb et al. (1973) discusses the bromination and metalation of tert-butyl-3-thienyl sulfide, a compound structurally similar to tert-butyl thiophene-3-carboxylate. They found that the bromination process yields a 2-monobromo derivative, and metalation occurs at specific positions on the thiophene ring, which is critical in organic synthesis processes (Gol'dfarb, Stoyanovich, & Chermanova, 1973).

Solid-Phase Synthesis Applications

Isidro-Llobet et al. (2008) describe a linker, THAL (Thiophene Acid Labile), based on the electron-rich 3,4-ethylenedioxythenyl (EDOTn) moiety for the solid-phase synthesis of peptide carboxylic acids. This linker, incorporating a thiophene structure, demonstrates the importance of thiophene derivatives in peptide synthesis (Isidro-Llobet et al., 2008).

Mass Spectrometry of Heterocycles

Klyba et al. (2019) investigated the electron impact and chemical ionization mass spectra of various alkyl thiophene carboxylates, including tert-butyl thiophene-2-carboxylate. This research is crucial for understanding the behavior of these compounds under different ionization conditions, which is relevant in analytical chemistry and material sciences (Klyba, Nedolya, Sanzheeva, & Tarasova, 2019).

Optical and Electrical Properties

Havinga et al. (1991) explored the spectra and electrical properties of soluble partially alkyl-substituted oligomers of thiophene. This study highlights the significance of thiophene derivatives, such as this compound, in developing materials with unique optical and electrical properties, which can be applied in electronic devices (Havinga, Rotte, Meijer, Hoeve, & Wynberg, 1991).

Mechanism of Action

The photoluminescence properties of thiophene-2-carboxylate can be efficiently modulated by introducing different functional groups at the C3-position. This allows for the creation of structurally diverse derivatives via hydroxy-based transformation.

Safety and Hazards

As with any chemical, safety precautions should be taken when handling Tert-butyl thiophene-3-carboxylate. The Material Safety Data Sheet (MSDS) provides information on the potential hazards of this chemical.

Future Directions

The development of new methods for the synthesis of thiophene derivatives, including Tert-butyl thiophene-3-carboxylate, is an active area of research. These compounds have potential applications in the field of organic optoelectronics.